molecular formula C15H18F3NO2 B5449802 8-[3-(trifluoromethyl)benzyl]-1,4-dioxa-8-azaspiro[4.5]decane

8-[3-(trifluoromethyl)benzyl]-1,4-dioxa-8-azaspiro[4.5]decane

Cat. No.: B5449802
M. Wt: 301.30 g/mol
InChI Key: XKBCOESFTABFEM-UHFFFAOYSA-N
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Description

The compound “8-[3-(trifluoromethyl)benzyl]-1,4-dioxa-8-azaspiro[4.5]decane” is a complex organic molecule. It is related to the compound “benzyl 1-oxo-3-(trifluoromethyl)-8-azaspiro[4.5]decane-8-carboxylate”, which has a molecular formula of C18H20F3NO3 and a molecular weight of 355.35 .

Properties

IUPAC Name

8-[[3-(trifluoromethyl)phenyl]methyl]-1,4-dioxa-8-azaspiro[4.5]decane
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C15H18F3NO2/c16-15(17,18)13-3-1-2-12(10-13)11-19-6-4-14(5-7-19)20-8-9-21-14/h1-3,10H,4-9,11H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XKBCOESFTABFEM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC12OCCO2)CC3=CC(=CC=C3)C(F)(F)F
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C15H18F3NO2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

301.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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